Cas no 888967-54-2 (4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]-)

• Product name: 4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]-
• CAS No: 888967-54-2
• MF: C₁₃H₁₀N₂O₂
• MW: 226.2307
• CID: 1938698
• PubChem ID: 59599470

4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-[4-(hydroxymethyl)phenoxy]-
• SCHEMBL3163471
• 888967-54-2
• 2-[4-(Hydroxymethyl)phenoxy]-4-pyridinecarbonitrile
• DB-392423
• AKOS010478079

• Inchi： InChI=1S/C13H10N2O2/c14-8-11-5-6-15-13(7-11)17-12-3-1-10(9-16)2-4-12/h1-7,16H,9H2
• InChI Key： CWZNODZTUAJQON-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CO)OC2=NC=CC(=C2)C#N

Computed Properties

• Exact Mass: 226.074227566Da
• Monoisotopic Mass: 226.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.1Ų